![molecular formula C20H23N5O6 B3007986 N1-(3-(1H-imidazol-1-yl)propyl)-N2-((3-(benzo[d][1,3]dioxole-5-carbonyl)oxazolidin-2-yl)methyl)oxalamide CAS No. 874805-61-5](/img/structure/B3007986.png)
N1-(3-(1H-imidazol-1-yl)propyl)-N2-((3-(benzo[d][1,3]dioxole-5-carbonyl)oxazolidin-2-yl)methyl)oxalamide
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Benzodioxole is another important moiety that is often found in bioactive compounds .
Molecular Structure Analysis
Imidazole contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole and its derivatives show a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature, showing both acidic and basic properties .Scientific Research Applications
- Imidazole derivatives have been investigated for their antibacterial and antimycobacterial properties. These compounds may serve as promising agents against bacterial infections, including drug-resistant strains .
- Imidazole-containing molecules have shown anti-inflammatory activity. They could be explored further for their potential in managing inflammatory conditions .
- Some imidazole derivatives exhibit antitumor effects. Researchers have studied their impact on cancer cells, making them interesting candidates for cancer therapy .
- Investigations suggest that certain imidazole-based compounds possess antidiabetic properties. Their mechanisms of action and potential clinical applications warrant further exploration .
- Imidazole derivatives have been evaluated for their antiallergic effects. Understanding their interactions with immune responses could lead to novel treatments for allergies .
- Some imidazole-containing compounds exhibit antipyretic (fever-reducing) activity. These findings could be relevant for managing fever-related conditions .
- Researchers have investigated imidazole derivatives as potential antiviral agents. Their effects on viral replication and host cells are areas of interest .
- Imidazole-based molecules may possess antioxidant properties. These compounds could play a role in protecting cells from oxidative stress .
- Imidazole derivatives have been studied for their anti-amoebic activity. Their efficacy against protozoan parasites is an intriguing avenue for further research .
- Certain imidazole-containing compounds exhibit antihelmintic effects, which could be relevant in treating parasitic worm infections .
- Imidazole derivatives are known for their antifungal properties. They have been used in clinical practice to combat fungal infections .
- Some imidazole compounds may have ulcerogenic effects. Understanding their impact on gastrointestinal health is essential for safe drug development .
Antibacterial and Antimycobacterial Activity
Anti-Inflammatory Effects
Antitumor Properties
Antidiabetic Potential
Antiallergic Activity
Antipyretic Properties
Antiviral Potential
Antioxidant Activity
Anti-Amoebic Effects
Antihelmintic Properties
Antifungal Activity
Ulcerogenic Effects
Future Directions
Mechanism of Action
Target of Action
Compounds containing an imidazole moiety have been known to interact with a broad range of targets, including various enzymes and receptors .
Mode of Action
Imidazole-containing compounds are known for their broad range of chemical and biological properties . They can interact with their targets in various ways, such as inhibiting or activating certain biological processes.
Biochemical Pathways
Imidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that imidazole derivatives may affect a wide range of biochemical pathways.
Pharmacokinetics
Imidazole is a five-membered heterocyclic moiety that is highly soluble in water and other polar solvents . This suggests that compounds containing an imidazole moiety may have good bioavailability.
Result of Action
Compounds containing an imidazole moiety have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of compounds containing an imidazole moiety .
properties
IUPAC Name |
N'-[[3-(1,3-benzodioxole-5-carbonyl)-1,3-oxazolidin-2-yl]methyl]-N-(3-imidazol-1-ylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O6/c26-18(22-4-1-6-24-7-5-21-12-24)19(27)23-11-17-25(8-9-29-17)20(28)14-2-3-15-16(10-14)31-13-30-15/h2-3,5,7,10,12,17H,1,4,6,8-9,11,13H2,(H,22,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSEMJTNIFYINFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(N1C(=O)C2=CC3=C(C=C2)OCO3)CNC(=O)C(=O)NCCCN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(3-(1H-imidazol-1-yl)propyl)-N2-((3-(benzo[d][1,3]dioxole-5-carbonyl)oxazolidin-2-yl)methyl)oxalamide |
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